Cas no 93882-04-3 (3,3',3'',3'''-[p-phenylenebis[methylenenitrilobis(ethyleneoxy)]]tetrakis(propiononitrile))

• Product name: 3,3',3'',3'''-[p-phenylenebis[methylenenitrilobis(ethyleneoxy)]]tetrakis(propiononitrile)
• CAS No: 93882-04-3
• MF: C₂₈H₄₀N₆O₄
• MW: 524.655006408691
• CID: 1981999
• PubChem ID: 56843831

3,3',3'',3'''-[p-phenylenebis[methylenenitrilobis(ethyleneoxy)]]tetrakis(propiononitrile) Chemical and Physical Properties

Names and Identifiers

• 3,3',3'',3'''-[p-phenylenebis[methylenenitrilobis(ethyleneoxy)]]tetrakis(propiononitrile)
• 3,3',3'',3'''-(p-Phenylenebis(methylenenitrilobis(ethyleneoxy)))tetrakis(propiononitrile)
• 3-[2-[[4-[[bis[2-(2-cyanoethoxy)ethyl]amino]methyl]phenyl]methyl-[2-(2-cyanoethoxy)ethyl]amino]ethoxy]propanenitrile
• LKBXHMJSZBOITD-UHFFFAOYSA-N
• EINECS 299-407-6
• 93882-04-3
• DTXSID80917369
• NS00062710
• 3,3',3'',3'''-(1,4-Phenylenebis{methylenenitrilobis[(ethane-2,1-diyl)oxy]})tetrapropanenitrile

• Inchi： InChI=1S/C28H40N6O4/c29-9-1-17-35-21-13-33(14-22-36-18-2-10-30)25-27-5-7-28(8-6-27)26-34(15-23-37-19-3-11-31)16-24-38-20-4-12-32/h5-8H,1-4,13-26H2
• InChI Key： LKBXHMJSZBOITD-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1CN(CCOCCC#N)CCOCCC#N)CN(CCOCCC#N)CCOCCC#N

Computed Properties

• Exact Mass: 226.131742
• Monoisotopic Mass: 226.131742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7
• XLogP3: -0.2

Experimental Properties

• Density: 1.126
• Boiling Point: 740.7°C at 760 mmHg
• Flash Point: 401.7°C
• Refractive Index: 1.525